Cas no 33498-88-3 (1-Butanol, 4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]-)

• Product Name: 1-Butanol, 4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]-
• CAS No: 33498-88-3
• MF: C₁₉H₂₄O₃
• MW: 300.392066001892
• CID: 1458344
• PubChem ID: 562218
• Update Time: 2025-04-20

1-Butanol, 4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-(phenylmethoxy)-3-[(phenylmethoxy)methyl]-
• 4-phenylmethoxy-3-(phenylmethoxymethyl)butan-1-ol
• 4-(Benzyloxy)-3-[(benzyloxy)methyl]-1-butanol #
• SCHEMBL10507710
• 4-Benzyloxy-3-benzyloxymethylbutan-1-ol
• 4-Benzyloxy-3-benzyloxymethylbutanol
• DTXSID30340168
• 1-Butanol, 4-(benzyloxy)-3-[(benzyloxy)methyl]-
• 33498-88-3

• Inchi： 1S/C19H24O3/c20-12-11-19(15-21-13-17-7-3-1-4-8-17)16-22-14-18-9-5-2-6-10-18/h1-10,19-20H,11-16H2
• InChI Key： SEJNBFJWXVTELV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(COCC1C=CC=CC=1)CCO

Computed Properties

• Exact Mass: 300.17262
• Monoisotopic Mass: 300.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69